Cas no 209912-44-7 (Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate)

• Product Name: Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
• CAS No: 209912-44-7
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD08690288
• CID: 252302
• PubChem ID: 11096067
• Update Time: 2025-04-19

Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-, methyl ester
• AG-E-54051
• CC50922
• CTK4E5613
• KB-202936
• Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
• MolPort-000-143-580
• SBB095569
• SureCN1169327
• SCHEMBL1169327
• BS-22053
• PJYMNVKGDLTDJE-UHFFFAOYSA-N
• DTXSID00455071
• CS-0204921
• FT-0755969
• Methyl4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
• Benzoic acid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-, methyl ester
• MFCD08690288
• 209912-44-7
• DB-066394

• MDL： MFCD08690288
• Inchi： 1S/C11H10N2O3/c1-7-12-10(16-13-7)8-3-5-9(6-4-8)11(14)15-2/h3-6H,1-2H3
• InChI Key： PJYMNVKGDLTDJE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC)=CC=2)=NC(C)=N1

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.225
• Melting Point: 160 °C
• Boiling Point: 359.089°C at 760 mmHg
• Flash Point: 170.971°C
• Refractive Index: 1.54
• PSA: 65.22000
• LogP: 1.83160

Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate Security Information

• Hazard Statement： Harmful